1-Propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt

• CAS No.: 70942-26-6
• Molecular Formula: C3H9KO6SSi
• Molecular Weight: 240.35 g/mol
• IUPAC Name: potassium;3-trihydroxysilylpropane-1-sulfonate
• InChI: InChI=1S/C3H10O6SSi.K/c4-10(5,6)2-1-3-11(7,8)9;/h7-9H,1-3H2,(H,4,5,6);/q;+1/p-1
• InChI Key: DVJPELPPHGYEFM-UHFFFAOYSA-M
• Canonical SMILES: C(C[Si](O)(O)O)CS(=O)(=O)[O-].[K+]

Description

1-Propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt is a versatile organosilane compound. It is characterized by the presence of both sulfonic acid and silanol groups, making it a valuable reagent in various chemical processes. This compound is often used in the modification of surfaces and materials to impart specific properties such as hydrophilicity, catalytic activity, and enhanced adhesion.

Preparation Methods

The synthesis of 1-propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt typically involves the reaction of 3-chloropropyltrimethoxysilane with potassium sulfite. The reaction is carried out under controlled conditions to ensure the formation of the desired product. Industrial production methods may involve the use of continuous flow reactors to optimize yield and purity.

Chemical Reactions Analysis

1-Propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt undergoes various chemical reactions, including:

Oxidation: The sulfonic acid group can be oxidized to form sulfonate esters.

Reduction: The compound can be reduced to form the corresponding thiol.

Substitution: The silanol groups can participate in substitution reactions with various nucleophiles. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles such as amines and alcohols. Major products formed from these reactions include sulfonate esters, thiols, and substituted silanes.

Scientific Research Applications

1-Propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various organic reactions, including esterification and polymerization.

Biology: The compound is employed in the modification of biomolecules and surfaces to enhance biocompatibility and functionality.

Medicine: It is used in drug delivery systems to improve the solubility and stability of therapeutic agents.

Industry: The compound is utilized in the production of coatings, adhesives, and sealants to impart specific properties such as hydrophilicity and adhesion.

Mechanism of Action

The mechanism of action of 1-propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt involves the interaction of its functional groups with various molecular targets. The sulfonic acid group can form strong hydrogen bonds and ionic interactions, while the silanol groups can form covalent bonds with hydroxyl and amine groups. These interactions facilitate the modification of surfaces and materials, leading to enhanced properties such as hydrophilicity, catalytic activity, and adhesion.

Comparison with Similar Compounds

1-Propanesulfonic acid, 3-(trihydroxysilyl)-, monopotassium salt can be compared with other similar compounds such as:

3-(Trimethoxysilyl)propyl methacrylate: This compound is used in similar applications but lacks the sulfonic acid group, making it less effective in certain catalytic and adhesion processes.

3-(Chloropropyl)trimethoxysilane: While this compound is a precursor in the synthesis of this compound, it does not possess the same functional groups and thus has different reactivity and applications.

3-(Aminopropyl)triethoxysilane: This compound contains an amine group instead of a sulfonic acid group, making it more suitable for applications involving amine-functionalized surfaces and materials.